1-(4-(4,4-Difluoropiperidine-1-carbonyl)piperidin-1-yl)ethanone

• IUPAC Name: 1-[4-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C13H20F2N2O2/c1-10(18)16-6-2-11(3-7-16)12(19)17-8-4-13(14,15)5-9-17/h11H,2-9H2,1H3
• InChI Key: QWEWZOFPGDUEDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)N2CCC(CC2)(F)F
• Molecular Formula: C13H20F2N2O2
• Molecular Weight: 274.31 g/mol

Description

1-(4-(4,4-Difluoropiperidine-1-carbonyl)piperidin-1-yl)ethanone, also known as DFPE, is a chemical compound that has been used in scientific research for its potential therapeutic effects. DFPE is a piperidine derivative that has been synthesized through a specific method, and its mechanism of action and physiological effects have been studied in detail.

Scientific Research Applications

Synthesis and Chemical Properties

Research on Synthesis Methods

Studies have explored the synthesis of related compounds using starting materials like piperidine-4-carboxylic acid and ethyl carbonochloridate to prepare derivatives like (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride through amidation, Friedel-Crafts acylation, and hydration processes. These methods emphasize the ease of availability of starting materials and reasonable overall yields, highlighting the chemical flexibility and utility of such compounds in synthesizing targeted molecules with high specificity and efficiency (Zheng Rui, 2010).

Biological Activities

Antibacterial Activity

Some derivatives have been synthesized and evaluated for their antibacterial activities, demonstrating the potential of these compounds in contributing to the development of new antimicrobial agents. Microwave-assisted synthesis techniques have been utilized to enhance the efficiency of the synthesis process, further indicating the versatility of these compounds in medicinal chemistry research (Ram C.Merugu, D.Ramesh, B.Sreenivasulu, 2010).

Cytotoxic Studies and Docking Studies

The synthesized derivatives have also been subjected to cytotoxic studies to evaluate their potential as anticancer agents. Docking studies provide insights into the molecular interactions between these compounds and target proteins, offering a foundation for the design of more effective therapeutic agents (M. Govindhan et al., 2017).

Material Science and Chemistry

Electrochemical Synthesis

Electrochemical methods have been developed for the synthesis of new phenylpiperazine derivatives, demonstrating the utility of 1-(4-(4,4-Difluoropiperidine-1-carbonyl)piperidin-1-yl)ethanone and its related compounds in creating novel materials with potential applications in various fields of chemistry and materials science (D. Nematollahi, A. Amani, 2011).